Cas no 118896-96-1 (4-Isoxazolepropanoicacid, b-amino-2,3-dihydro-5-methyl-3-oxo-,hydrobromide (1:1))

4-Isoxazolepropanoicacid, b-amino-2,3-dihydro-5-methyl-3-oxo-,hydrobromide (1:1) Properties

Names and Identifiers

• 4-Isoxazolepropanoicacid, b-amino-2,3-dihydro-5-methyl-3-oxo-,hydrobromide (1:1)
• (+/-)-α-AMINO-3-HYDROXY-5-METHYLISOXAZOLE-4-PROPIONIC ACID HYDROBROMIDE
• (±)-Α-AMINO-3-HYDROXY-5-METHYL- ISOXAZOLE-4-PROPIONIC ACID
• AMPA
• AMPA HYDROBROMIDE
• (RS)-AMPA HYDROBROMIDE
• (+/-)-AMPA HYDROBROMIDE
• (+/-)-amino-3-hydroxy-5-methylisoxazolepropionic acid HBr
• (+/-)-alpha-Amino-3-hydroxy-5-methyl-isoxazole-4-propionic acid
• (R,S)-A-AMINO-3-HYDROXY-5-METHYL-4-ISOXAZOLEPROPIONIC ACID, HYDROBROMIDE
• (RS)-ALPHA-AMINO-3-HYDROXY-5-METHYL-4-ISOXAZOLEPROPIONIC ACID HYDROBROMIDE
• (+/-)-ALPHA-AMINO-3-HYDROXY-5-METHYLISOXAZOLE-4-PROPIONIC ACID HYDROBROMIDE
• (R,S)-2-Amino-3-(3-hydroxy-5-methylisoxazol-4-yl)propionic acid hydrobromide
• EU-0100581
• ()-AMPA
• GNF-Pf-2579
• 4-Isoxazolepropanoic acid, alpha-amino-2,3-dihydro-5-methyl-3-oxo-, monohydrobromide
• (y)-AMPA hydrobromide
• ()-AMPA (hydrobromide)
• (?)-AMPA hydrobromide
• 2-AMINO-3-(3-HYDROXY-5-METHYLISOXAZOL-4-YL)PROPANOIC ACID HBR
• (RS)-AMPA (hydrobromide)
• CS-0021251
• G-017
• (R,S)-ALPHA-AMINO-3-HYDROXY-5-METHYL-4-ISOXAZOLEPROPIONIC ACID HYDROBROMIDE
• 118896-96-1
• SR-01000075447-4
• J-010703
• 2-amino-3-(5-methyl-3-oxo-1,2-oxazol-4-yl)propanoic acid;hydrobromide
• SCHEMBL7200262
• ( inverted question mark)-AMPA hydrobromide
• 2-Amino-3-(3-hydroxy-5-methylisoxazol-4-yl)propanoic acid hydrobromide
• CHEMBL608555
• LP00581
• FT-0661850
• NCGC00261266-01
• NCGC00093962-01
• Tox21_500581
• A-Amino-3-hydroxy-5-methylisoxazole-4-propionic acid hydrobromide
• 171259-81-7
• ( inverted question mark)-alpha-Amino-3-hydroxy-5-methylisoxazole-4-propionic acid hydrobromide
• (+/-)-alpha-Amino-3-hydroxy-5-methylisoxazole- 4-propionic Acid Hydrobromide
• DTXSID001017723
• AKOS015910238
• FT-0605181
• CCG-221885
• SR-01000075447
• (R,S)-alpha-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid
• SR-01000075447-1
• AKOS040745334
• ( inverted exclamation markA)-
• HY-100815C
• (+/-)-AMPA hydrobromide, >=98% (HPLC)
• alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid hydrobromide
• (RS)-?-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid hydrobromide
• (+/-)-AMPA (hydrobromide)
• (2S)-2-amino-3-(3-hydroxy-5-methyl-1,2-oxazol-4-yl)propanoic acid hydrobromide
• (2R)-2-AMINO-3-(3-HYDROXY-5-METHYL-1,2-OXAZOL-4-YL)PROPANOIC ACID HYDROBROMIDE
• +Expand

• InChIKey： KUAHVIUZGLGASU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10N2O4.BrH/c1-3-4(6(10)9-13-3)2-5(8)7(11)12;/h5H,2,8H2,1H3,(H,9,10)(H,11,12);1H
• SMILES： Br.OC(C(CC1=C(C)ONC1=O)N)=O

Computed Properties

• Exact Mass: 265.99000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 265.99
• Heavy Atom Count: 14
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 102A^2

Experimental Properties

• LogP: 1.30140
• PSA: 109.58000
• Boiling Point: 440.7°C at 760 mmHg
• Melting Point: 185
• Flash Point: 220.3°C
• Solubility: H2O: 1.2 mg/mL